Cas no 87707-28-6 (7(4H)-Benzothiazolone, 2-amino-5,6-dihydro-6,6-dimethyl-)

• Product Name: 7(4H)-Benzothiazolone, 2-amino-5,6-dihydro-6,6-dimethyl-
• CAS No: 87707-28-6
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 653214
• PubChem ID: 71412302
• Update Time: 2025-04-19

7(4H)-Benzothiazolone, 2-amino-5,6-dihydro-6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 7(4H)-Benzothiazolone, 2-amino-5,6-dihydro-6,6-dimethyl-
• 2-amino-6,6-dimethyl-4,5-dihydro-1,3-benzothiazol-7-one
• 2-Amino-6,6-dimethyl-5,6-dihydro-1,3-benzothiazol-7(4H)-one
• DTXSID90831865
• SCHEMBL16880062
• 87707-28-6

• Inchi： 1S/C9H12N2OS/c1-9(2)4-3-5-6(7(9)12)13-8(10)11-5/h3-4H2,1-2H3,(H2,10,11)
• InChI Key： VFYOIIDDEDKSIM-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1C(C(C)(C)CC2)=O

Computed Properties

• Exact Mass: 196.06703418g/mol
• Monoisotopic Mass: 196.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.2Ų